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Compound of Interest

Compound Name: 2-Ethoxy-4-methylphenol

Cat. No.: B1359942

This technical guide provides an in-depth overview of 2-Ethoxy-4-methylphenol, a significant
compound in the fragrance and flavor industries. The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
nomenclature, physicochemical properties, and relevant experimental procedures.

Nomenclature: Synonyms and Alternative Names

2-Ethoxy-4-methylphenol is known by a variety of names in scientific literature and
commercial applications. Its systematic IUPAC name is 2-ethoxy-4-methylphenol.[1] A
comprehensive list of its identifiers and alternative names is provided below:

e Systematic & Common Names:

o

2-Ethoxy-p-cresol[2]

o

4-Methyl-2-ethoxyphenol[2]

[¢]

Phenol, 2-ethoxy-4-methyl-[2][3][4]

[¢]

2-(Ethyloxy)-4-methyl-1-benzenol[5]

o

p-Cresol, 2-ethoxy-[2]

o

Methyl creosol[2]
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e Commercial Names:

o Ultravanil[2][5]

o Supravanil[2]

o Registry Numbers & Codes:

o

CAS Number: 2563-07-7[1][3][4]

o

InChl: 1S/C9H1202/c1-3-11-9-6-7(2)4-5-8(9)10/h4-6,10H,3H2, 1-2H3[1][3][4]

[¢]

InChiKey: ZWQBCCVEOIYNDL-UHFFFAOYSA-N[1][3][4]

[¢]

SMILES: CCOC1=C(C=CC(=C1)C)0[2]

Physicochemical and Spectral Data

The fundamental physicochemical properties of 2-Ethoxy-4-methylphenol are summarized in
the table below. This data is critical for its application in research and development, particularly
in designing analytical methods and understanding its behavior in various matrices.

Property Value Reference(s)
Molecular Formula CoH1202 [3114]
Molecular Weight 152.19 g/mol [2][3]1[4]
Appearance Offers a powerful vanilla aroma  [6]

Melting Point 28-30 °C [5]

Boiling Point 105-108 °C at 15 mmHg [5]

Flash Point 105-108 °C at 15 mmHg [5]

Spectral Information: Spectral data is essential for the structural elucidation and quantification
of 2-Ethoxy-4-methylphenol.
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e Mass Spectrometry: Electron lonization (El) mass spectrometry data is available through the
NIST Chemistry WebBook.[3][4]

« Infrared (IR) Spectroscopy: The gas-phase IR spectrum for this compound is also available
from the NIST/EPA Gas-Phase Infrared Database.[7][8]

* NMR Spectroscopy: A predicted *H NMR spectrum (800 MHz, D20) is available in the
Human Metabolome Database (HMDB).[9]

Experimental Protocols

Detailed experimental protocols are fundamental for the replication of scientific findings. While
a specific synthesis protocol for 2-Ethoxy-4-methylphenol was not found in the reviewed
literature, a procedure for the closely related compound, 2-ethoxyphenol, provides a relevant
methodological framework.

Synthesis of 2-Ethoxyphenol

This protocol describes the synthesis of 2-ethoxyphenol via the alkylation of catechol. The
methodology involves a phase-transfer catalysis approach, which can be adapted for similar
phenolic substrates.

Materials:

Pyrocatechol (Catechol)

 Diethyl sulphate

e Toluene

e Aqueous sodium hydroxide (NaOH) solution

e Aqueous hydrochloric acid (HCI) solution

e Carbon powder

e Hyflow
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Procedure:[10]

e Reaction Setup: To a mixture of toluene (500 ml) and aqueous sodium hydroxide solution,
add pyrocatechol (100 gm) and diethyl sulphate (112 gm) at a temperature of 25-30°C. Stir
the resulting mixture for 10 minutes.

» Reaction Execution: Heat the mixture to 60-65°C and maintain stirring for 3 hours.
Subsequently, increase the temperature to reflux.

e Product Isolation: Distill the mixture completely to collect the product in the distillate. Cool the
distillate to 15-20°C.

o Workup (Base Wash): Add aqueous sodium hydroxide solution to the cooled distillate and
stir for 15 minutes. Separate the aqueous and organic layers.

o Workup (Acidification & Extraction): Add toluene (400 ml) to the separated aqueous layer
and cool the mixture to 15-20°C. Slowly treat the mixture with aqueous hydrochloric acid and
stir for 15 minutes.

« Purification: Filter the mixture through hyflow. Separate the organic layer and treat it with
carbon powder.

» Final Product: Distill off the organic layer to obtain the final product, 2-ethoxyphenol.
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Synthesis Workflow for 2-Ethoxyphenol

Reaction

Mix Catechol, Diethyl Sulphate,
NaOH(aq), and Toluene

Heat to 60-65°C for 3 hours
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Distill Mixture
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Acidify Aqueous Layer with HCI
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Purification
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Y

Distill to Yield Final Product
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Plausible Metabolic Pathway of 2-Ethoxy-4-methylphenol

2-Ethoxy-4-methylphenol

Phase I: CYP450
(Aromatic Hydroxylation)

Hydroxylated Intermediate
(e.g., 2-Ethoxy-4-methylbenzene-1,5-diol)

Oxidation

Reactive Quinone Intermediate
(2-Ethoxy-4-methyl-1,5-benzoquinone)

Phase II: Conjugation
(e.g., with GSH)

Conjugated Metabolite
(e.g., Glutathione Adduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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